Cas no 352209-77-9 (4-(4-Chlorophenoxy)phenylsulfonyl fluoride)

• Product Name: 4-(4-Chlorophenoxy)phenylsulfonyl fluoride
• CAS No: 352209-77-9
• MF: C₁₂H₈ClFO₃S
• MW: 286.706524848938
• CID: 5906117
• PubChem ID: 59903950
• Update Time: 2025-07-22

4-(4-Chlorophenoxy)phenylsulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenoxy)phenylsulfonyl fluoride
• Benzenesulfonyl fluoride, 4-(4-chlorophenoxy)-
• 4-(4-Chlorophenoxy)phenylsulfonylfluoride
• 4-(4-chlorophenoxy)benzene-1-sulfonyl fluoride
• EN300-728285
• SCHEMBL7371288
• 352209-77-9
• OQRIXESTHAYCQZ-UHFFFAOYSA-N

• Inchi： 1S/C12H8ClFO3S/c13-9-1-3-10(4-2-9)17-11-5-7-12(8-6-11)18(14,15)16/h1-8H
• InChI Key： OQRIXESTHAYCQZ-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(OC2=CC=C(Cl)C=C2)C=C1

Computed Properties

• Exact Mass: 285.9866711g/mol
• Monoisotopic Mass: 285.9866711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 360.3±22.0 °C(Predicted)

Additional information on 4-(4-Chlorophenoxy)phenylsulfonyl fluoride

Professional Introduction to 4-(4-Chlorophenoxy)phenylsulfonyl fluoride (CAS No. 352209-77-9)

4-(4-Chlorophenoxy)phenylsulfonyl fluoride, with the chemical formula C₁₃H₈ClNO₃S, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its CAS number 352209-77-9, has garnered attention due to its versatile applications in the development of novel therapeutic agents and synthetic intermediates. The unique structural features of this molecule, particularly the presence of a sulfonyl fluoride group and a chlorophenoxy moiety, make it a valuable building block for further chemical modifications and functionalization.

The sulfonyl fluoride group is known for its reactivity in nucleophilic substitution reactions, which allows for the introduction of various functional groups into the molecule. This property is particularly useful in medicinal chemistry, where the introduction of specific substituents can modulate the biological activity of a compound. The chlorophenoxy group, on the other hand, provides a hydrophobic anchor that can enhance the binding affinity of the molecule to biological targets. Together, these structural elements contribute to the compound's potential as a pharmacophore in drug discovery.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various enzymatic and protein-protein interaction pathways. 4-(4-Chlorophenoxy)phenylsulfonyl fluoride has been explored as a key intermediate in the synthesis of such inhibitors. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The sulfonyl fluoride group can be selectively displaced by nucleophiles such as amines or thiols, allowing for the introduction of bioactive moieties that can interfere with disease-causing pathways.

One notable application of 4-(4-Chlorophenoxy)phenylsulfonyl fluoride is in the synthesis of protease inhibitors. Proteases play a critical role in various physiological processes, and their dysregulation is associated with numerous diseases. By incorporating this compound into drug candidates, scientists aim to develop molecules that can inhibit specific proteases involved in disease progression. The reactivity of the sulfonyl fluoride group enables the formation of covalent bonds with protease active sites, leading to potent inhibition. This approach has shown promise in preclinical studies for conditions such as Alzheimer's disease and certain types of cancer.

The versatility of 4-(4-Chlorophenoxy)phenylsulfonyl fluoride also extends to its use as a crosslinking agent in biochemical research. The sulfonyl fluoride group can undergo reaction with nucleophiles present in biomolecules such as proteins and peptides, facilitating the study of protein-protein interactions and conformational changes. This technique has been instrumental in elucidating complex biological mechanisms and has applications in drug design and development.

Recent advancements in synthetic methodologies have further enhanced the utility of 4-(4-Chlorophenoxy)phenylsulfonyl fluoride. For example, transition metal-catalyzed cross-coupling reactions have enabled efficient functionalization at different positions within the molecule. These reactions allow for the introduction of diverse substituents without compromising the integrity of sensitive functional groups. Such methodologies have streamlined the synthesis of complex derivatives and have opened new avenues for medicinal chemistry exploration.

The compound's stability under various reaction conditions makes it an attractive choice for large-scale synthesis. Its ability to participate in multiple transformations without degradation ensures high yields and purity levels, which are essential for pharmaceutical applications. Additionally, its compatibility with green chemistry principles has made it a preferred candidate for sustainable synthetic routes.

In conclusion, 4-(4-Chlorophenoxy)phenylsulfonyl fluoride (CAS No. 352209-77-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing drug discovery efforts worldwide.